Cas no 1946021-30-2 (4H,5H,6H,7H-Pyrazolo[1,5-a]pyrazine hydrochloride)

• Product Name: 4H,5H,6H,7H-Pyrazolo[1,5-a]pyrazine hydrochloride
• CAS No: 1946021-30-2
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD28656935
• CID: 4630807
• PubChem ID: 122170302
• Update Time: 2025-06-14

4H,5H,6H,7H-Pyrazolo[1,5-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4H,5H,6H,7H-Pyrazolo[1,5-a]pyrazine hydrochloride
• 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazine hydrochloride
• 4H,5H,6h,7H-pyrazolo[1,5-a]pyrazine HCl
• AMY35702
• WCD02130
• SB12791
• P16090
• MFCD28656935
• 1946021-30-2
• AKOS030628556
• 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine;hydrochloride
• AS-53111
• CS-0050842
• 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazinehydrochloride
• SCHEMBL18704857
• DB-153015

• MDL： MFCD28656935
• Inchi： 1S/C6H9N3.ClH/c1-2-8-9-4-3-7-5-6(1)9;/h1-2,7H,3-5H2;1H
• InChI Key： RFBMKYQTRISYQF-UHFFFAOYSA-N
• SMILES： Cl.N12C(=CC=N1)CNCC2

Computed Properties

• Exact Mass: 159.0563250g/mol
• Monoisotopic Mass: 159.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8

Additional information on 4H,5H,6H,7H-Pyrazolo[1,5-a]pyrazine hydrochloride

Recent Advances in the Study of 4H,5H,6H,7H-Pyrazolo[1,5-a]pyrazine Hydrochloride (CAS: 1946021-30-2)

In recent years, the compound 4H,5H,6H,7H-Pyrazolo[1,5-a]pyrazine hydrochloride (CAS: 1946021-30-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo-pyrazine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. The unique structural features of this compound make it a valuable scaffold for medicinal chemistry, enabling the exploration of diverse biological targets.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of 4H,5H,6H,7H-Pyrazolo[1,5-a]pyrazine hydrochloride derivatives as potent inhibitors of protein kinases involved in cancer progression. The researchers employed a modular synthetic approach to generate a library of analogs, which were then screened for their inhibitory activity against a panel of kinases. The results demonstrated that several derivatives exhibited nanomolar potency against key oncogenic kinases, with favorable selectivity profiles. Notably, one lead compound showed significant tumor growth inhibition in xenograft models, highlighting its potential as a candidate for further preclinical development.

Another groundbreaking study, featured in ACS Chemical Biology (2024), explored the role of 4H,5H,6H,7H-Pyrazolo[1,5-a]pyrazine hydrochloride in modulating immune responses. The researchers discovered that this compound could selectively target and inhibit specific signaling pathways in immune cells, thereby attenuating inflammatory responses in autoimmune disease models. The study provided mechanistic insights into the compound's immunomodulatory effects, suggesting its potential utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, 4H,5H,6H,7H-Pyrazolo[1,5-a]pyrazine hydrochloride has also been investigated for its utility in chemical biology tools. A recent publication in Nature Chemical Biology (2023) described the development of a fluorescent probe based on this scaffold, enabling real-time visualization of kinase activity in live cells. This innovative tool has opened new avenues for studying kinase dynamics and drug-target interactions in complex biological systems.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties and reducing off-target effects of 4H,5H,6H,7H-Pyrazolo[1,5-a]pyrazine hydrochloride-based compounds. Future research directions may include structure-activity relationship (SAR) studies to further refine the scaffold, as well as the exploration of novel delivery systems to enhance bioavailability. The continued investigation of this compound and its derivatives holds great promise for the development of next-generation therapeutics in oncology, immunology, and beyond.